4-Bromo-2-fluoro-6-methoxyaniline hydrobromide

• Molecular Formula: C7H8Br2FNO
• Molecular Weight: 300.95 g/mol
• IUPAC Name: 4-bromo-2-fluoro-6-methoxyaniline;hydrobromide
• InChI: InChI=1S/C7H7BrFNO.BrH/c1-11-6-3-4(8)2-5(9)7(6)10;/h2-3H,10H2,1H3;1H
• InChI Key: LJBVKPPUBHZPJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)Br)F)N.Br

Description

4-Bromo-2-fluoro-6-methoxyaniline hydrobromide is a useful research compound. Its molecular formula is C7H8Br2FNO and its molecular weight is 300.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-fluoro-6-methoxyaniline (1 equiv) in acetic acid (0.7 M) was cooled to 5° C. A mixture of bromine (0.9 equiv) in acetic acid (0.7 M) was slowly added. The reaction mixture was stirred for 2 h at 5° C. The resulting solid was filtered, washed with ether, and dried to give the title compound (90% yield). 1H NMR (500 MHz, DMSO-d6) δ ppm 3.84 (s, 3H) 6.79 (br. s., 2H) 6.97 (s, 1H) 7.06 (d, J=10.09 Hz, 1H). MS (ESI) m/z 219.9 [M+H]+.